2-oxo-2H-1-benzopyran-7-yl sulfate

• Molecular Formula: C9H5O6S-
• Molecular Weight: 241.2 g/mol
• IUPAC Name: (2-oxochromen-7-yl) sulfate
• InChI: InChI=1S/C9H6O6S/c10-9-4-2-6-1-3-7(5-8(6)14-9)15-16(11,12)13/h1-5H,(H,11,12,13)/p-1
• InChI Key: LJOOSFYJELZGMR-UHFFFAOYSA-M
• SMILES: C1=CC(=CC2=C1C=CC(=O)O2)OS(=O)(=O)[O-]

Description

Umbelliferone sulfate(1-) is an organosulfate oxoanion that is the conjugate base of umbelliferone sulfate, obtained by deprotonation of the sulfo group;  major species at pH 7.3. It has a role as a human urinary metabolite, a human xenobiotic metabolite and a mouse metabolite. It is a conjugate base of an umbelliferone sulfate.

Scientific Research Applications

Antiproliferative and Kinase Inhibitory Activities

2-Oxo-2H-1-benzopyran derivatives have been found to possess antiproliferative activity against various human cancer cell lines, including breast, ovarian, and colorectal carcinomas. Some derivatives also exhibit Src kinase inhibitory activity, which could be further explored for designing potent antiproliferative agents or Src kinase inhibitors (Chand et al., 2015).

Antimicrobial Activity

Derivatives of 2-oxo-2H-benzopyran have shown promising antibacterial and antifungal activities. They have been effective against bacteria like Staphylococcus aureus, Salmonella typhi, Escherichia coli, and fungal species such as Candida albicans and Aspergillus niger (Deokar et al., 2014).

Antiallergic Properties

Some derivatives, particularly 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, have demonstrated significant antiallergic activity. These compounds, particularly those with specific substituents, showed increased activity in antiallergic tests (Nohara et al., 1985).

Cytotoxic Effects

Certain benzopyran derivatives isolated from plants, like Mallotus apelta, have displayed strong cytotoxic effects against human cancer cell lines. This suggests their potential use in developing anti-cancer therapies (Kiem et al., 2005).

Thrombin Inhibition

2-Oxo-2H-1-benzopyran derivatives have been developed as potent and selective thrombin inhibitors. These compounds, particularly those with specific structural features, have shown significant inhibition of thrombin, an enzyme involved in blood clotting (Frédérick et al., 2007).

Sulfite Sensing

A ratiometric fluorescent probe based on a coumarin-benzopyrylium platform has been developed for sensing sulfite. This probe demonstrates potential for the ratiometric fluorescent imaging of sulfite in living cells (Chen et al., 2015).